Cas no 105664-93-5 (7-(Methylamino)-6-nitro-3,4-dihydroquinazolin-4-one)
7-(Methylamino)-6-nitro-3,4-dihydroquinazolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 7-(methylamino)-6-nitro-1h-quinazolin-4-one
- CTK6I4809
- 4(1H)-Quinazolinone, 7-(methylamino)-6-nitro-
- 6-nitro-7(methylamino)quinazolin-4(3H)-one
- ZINC09469660
- AC1Q40VK
- CTK0G4964
- ACMC-20m8q6
- 7-(methylamino)-6-nitroquinazolin-4(3H)-one
- SBB078296
- CTK6I4809; 4(1H)-Quinazolinone, 7-(methylamino)-6-nitro-; 6-nitro-7(methylamino)quinazolin-4(3H)-one; ZINC09469660; AC1Q40VK; CTK0G4964; ACMC-20m8q6; 7-(methylamino)-6-nitroquinazolin-4(3H)-one; SBB078296;
- EN300-24016
- 105664-93-5
- 7-(methylamino)-6-nitro-1,4-dihydroquinazolin-4-one
- AKOS005137308
- 7-(methylamino)-6-nitro-3,4-dihydroquinazolin-4-one
- 7-(METHYLAMINO)-6-NITRO-3H-QUINAZOLIN-4-ONE
- DTXSID60546833
- G24572
- 7-(Methylamino)-6-nitroquinazolin-4(1H)-one
- Z168883450
- 7-(Methylamino)-6-nitro-3,4-dihydroquinazolin-4-one
-
- Inchi: 1S/C9H8N4O3/c1-10-7-3-6-5(2-8(7)13(15)16)9(14)12-4-11-6/h2-4,10H,1H3,(H,11,12,14)
- InChI Key: FBRNTBHJKBEDHG-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C(=CC=2N=CN1)NC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 220.05974
- Monoisotopic Mass: 220.05964013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 99.3Ų
Experimental Properties
- PSA: 96.63
7-(Methylamino)-6-nitro-3,4-dihydroquinazolin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M286898-25mg |
7-(Methylamino)-6-nitro-3,4-dihydroquinazolin-4-one |
105664-93-5 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M286898-50mg |
7-(Methylamino)-6-nitro-3,4-dihydroquinazolin-4-one |
105664-93-5 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M286898-250mg |
7-(Methylamino)-6-nitro-3,4-dihydroquinazolin-4-one |
105664-93-5 | 250mg |
$ 320.00 | 2022-06-04 | ||
| Aaron | AR01G1UQ-50mg |
4(1H)-Quinazolinone, 7-(methylamino)-6-nitro- |
105664-93-5 | 91% | 50mg |
$116.00 | 2025-02-17 | |
| Aaron | AR01G1UQ-100mg |
4(1H)-Quinazolinone, 7-(methylamino)-6-nitro- |
105664-93-5 | 91% | 100mg |
$160.00 | 2025-02-17 | |
| Aaron | AR01G1UQ-250mg |
4(1H)-Quinazolinone, 7-(methylamino)-6-nitro- |
105664-93-5 | 91% | 250mg |
$221.00 | 2025-02-17 | |
| Aaron | AR01G1UQ-500mg |
4(1H)-Quinazolinone, 7-(methylamino)-6-nitro- |
105664-93-5 | 91% | 500mg |
$398.00 | 2025-02-17 | |
| Aaron | AR01G1UQ-1g |
4(1H)-Quinazolinone, 7-(methylamino)-6-nitro- |
105664-93-5 | 91% | 1g |
$536.00 | 2023-12-16 | |
| Aaron | AR01G1UQ-2.5g |
4(1H)-Quinazolinone, 7-(methylamino)-6-nitro- |
105664-93-5 | 91% | 2.5g |
$1024.00 | 2023-12-16 | |
| Aaron | AR01G1UQ-5g |
4(1H)-Quinazolinone, 7-(methylamino)-6-nitro- |
105664-93-5 | 91% | 5g |
$1504.00 | 2023-12-16 |
7-(Methylamino)-6-nitro-3,4-dihydroquinazolin-4-one Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 7-(Methylamino)-6-nitro-3,4-dihydroquinazolin-4-one
Introduction to 7-(Methylamino)-6-nitro-3,4-dihydroquinazolin-4-one (CAS No. 105664-93-5) and Its Emerging Applications in Chemical Biology
7-(Methylamino)-6-nitro-3,4-dihydroquinazolin-4-one, identified by the chemical identifier CAS No. 105664-93-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the quinazoline derivatives, a class of molecules known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both a nitro group and a methylamino substituent in its structure imparts distinct reactivity and functionality, making it a valuable scaffold for medicinal chemistry investigations.
The nitro group at the 6-position of the quinazoline ring is a key feature that influences the electronic properties of the molecule. Nitroaromatic compounds are well-documented for their ability to act as electrophilic probes in biological systems, often participating in redox reactions that can modulate cellular signaling pathways. In recent years, researchers have explored the use of nitroquinazolines as tools to study oxidative stress and inflammation, leveraging their ability to undergo bioactivation via reduction to nitroso or amino derivatives. This transformation can alter the pharmacokinetic profile of the compound and may reveal novel therapeutic targets.
Concurrently, the methylamino moiety at the 7-position introduces basicity to the molecule, which can enhance its interaction with acidic biological targets such as enzymes or receptors. The combination of these two functional groups has led to interest in 7-(Methylamino)-6-nitro-3,4-dihydroquinazolin-4-one as a potential lead compound for drug discovery programs targeting neurological disorders. Studies have suggested that quinazoline derivatives with similar substituents may modulate neurotransmitter release or receptor activity, making them candidates for treating conditions such as epilepsy or neurodegeneration.
Recent advances in synthetic chemistry have enabled more efficient access to complex quinazoline derivatives like 7-(Methylamino)-6-nitro-3,4-dihydroquinazolin-4-one, facilitating rapid screening for biological activity. Modern techniques such as microwave-assisted synthesis and flow chemistry have reduced reaction times and improved yields, allowing researchers to explore larger libraries of analogs. These developments have been instrumental in identifying new pharmacophores within this class of compounds and expanding their therapeutic potential.
In addition to its pharmacological relevance, 7-(Methylamino)-6-nitro-3,4-dihydroquinazolin-4-one has been investigated for its role in chemical biology research. The nitro group serves as a handle for covalent labeling experiments, enabling researchers to probe protein-protein interactions or enzyme mechanisms. Such studies are critical for understanding disease pathways and developing targeted therapies. Furthermore, the structural flexibility of quinazoline derivatives allows for modifications that can fine-tune their binding affinity and selectivity, making them valuable tools in rational drug design.
The compound’s potential extends beyond traditional pharmaceutical applications. Researchers are exploring its use as an intermediate in the synthesis of more complex molecules with tailored biological activities. For instance, functionalization at the 3-position or 4-position of the quinazoline ring could yield derivatives with enhanced solubility or metabolic stability. Such modifications are essential for improving drug-like properties and ensuring clinical efficacy.
From a computational chemistry perspective, 7-(Methylamino)-6-nitro-3,4-dihydroquinazolin-4-one has been subjected to molecular modeling studies to predict its binding modes with biological targets. These simulations have provided insights into how structural changes influence interactions with proteins or nucleic acids. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and prioritize promising candidates for further validation.
The growing body of literature on quinazoline derivatives underscores their versatility as pharmacological scaffolds. 7-(Methylamino)-6-nitro-3,4-dihydroquinazolin-4-one exemplifies how structural features can be rationally designed to achieve desired biological outcomes. As research continues to uncover new applications for this compound and its analogs, it is likely to remain a cornerstone in chemical biology investigations.
105664-93-5 (7-(Methylamino)-6-nitro-3,4-dihydroquinazolin-4-one) Related Products
- 53638-54-3(8-Nitro-1H-quinazolin-4-one)
- 6943-17-5(6-nitro-1,4-dihydroquinazolin-4-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)